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Compound of Interest

Compound Name: Lrrk2-IN-14

Cat. No.: B15581637 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Lrrk2-IN-14 is not publicly available. The

following guidance is based on best practices for handling potent, biologically active

compounds and information available for similar LRRK2 kinase inhibitors. Researchers must

conduct a thorough risk assessment and consult their institution's safety office before handling

this compound.

Lrrk2-IN-14 is an orally active and potent inhibitor of the leucine-rich repeat kinase 2 (LRRK2).

As with any potent chemical compound, meticulous handling is necessary to ensure the safety

of laboratory personnel and the integrity of the research. This guide provides essential safety

and logistical information for researchers, scientists, and drug development professionals

working with Lrrk2-IN-14.

Chemical and Safety Data
While specific toxicological data for Lrrk2-IN-14 is not available, the following table summarizes

its known properties and general safety recommendations for similar compounds.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b15581637?utm_src=pdf-interest
https://www.benchchem.com/product/b15581637?utm_src=pdf-body
https://www.benchchem.com/product/b15581637?utm_src=pdf-body
https://www.benchchem.com/product/b15581637?utm_src=pdf-body
https://www.benchchem.com/product/b15581637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source/Recommendation

Chemical Identity

CAS Number 2942328-06-3

Molecular Formula C₁₇H₁₈F₃N₅O₂

Molecular Weight 381.35 g/mol

Safety Data

GHS Hazard Classification
Not available; treat as

hazardous.

Based on the biological activity

of LRRK2 inhibitors, caution is

advised.

Exposure Limits (PEL, TLV) Not established.
Minimize exposure through

engineering controls and PPE.

Acute Toxicity (LD50/LC50) Not available.
Assume high potency and

toxicity.

Handling & Storage

Storage (Powder)
Store at -20°C for up to 3

years.

General recommendation for

similar compounds to ensure

stability.

Storage (in Solvent) Store at -80°C for up to 1 year.

General recommendation for

similar compounds to ensure

stability.

Incompatibilities
Strong acids/alkalis, strong

oxidizing/reducing agents.

To avoid hazardous chemical

reactions.

Personal Protective Equipment (PPE) and
Engineering Controls
The primary defense against chemical
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[https://www.benchchem.com/product/b15581637#personal-protective-equipment-for-
handling-lrrk2-in-14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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